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An In-depth Technical Guide on the Physical and Chemical Properties of Terbufos Sulfone

Introduction
Terbufos sulfone (CAS No. 56070-16-7) is a major metabolite and degradation product of

terbufos, a systemic organophosphate insecticide and nematicide.[1][2][3] Like its parent

compound, terbufos sulfone is a potent acetylcholinesterase (AChE) inhibitor, making its

study critical for toxicological and environmental assessments.[4] This document provides a

comprehensive overview of the physical and chemical properties of terbufos sulfone, detailed

experimental protocols for its analysis, and visualizations of its mechanism of action and

analytical workflow, intended for researchers, scientists, and drug development professionals.

Terbufos sulfone, along with terbufos sulfoxide, is considered a degradate of toxicological

concern due to its persistence and mobility in the environment.[1][3][5]

Physical and Chemical Properties
The physical and chemical characteristics of terbufos sulfone are summarized below. These

properties are essential for understanding its environmental fate, transport, and analytical

behavior.

General and Physical Properties
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Property Value Source

Molecular Formula C₉H₂₁O₄PS₃ [6][7][8][9]

Molecular Weight 320.43 g/mol [6][7][8][9]

CAS Number 56070-16-7 [7][8][9]

Boiling Point 411.5 ± 47.0 °C (Predicted) [10]

Density ~1.200 g/cm³ (Estimate) [10]

Refractive Index 1.5210 (Estimate) [10]

Solubility and Partition Coefficients
Property Value Source

Water Solubility 240 mg/L (at 27 °C) [11]

407.8 mg/L (at 18.5 °C) [10]

Log P (Octanol/Water) 2.58 - 2.64 [6]

3.188 (Crippen Method) [9]

Synthesis and Mechanism of Action
Synthesis
Terbufos sulfone is not typically synthesized as a primary product but is formed through the

oxidation of the parent compound, terbufos. This transformation occurs both in the environment

through biotic and abiotic processes and within organisms via metabolic pathways, such as

cytochrome P450 action.[4][12] The process involves two key steps:

Oxidation to Sulfoxide: The thioether sulfur of terbufos is first oxidized to form terbufos

sulfoxide.

Oxidation to Sulfone: The sulfoxide is then further oxidized to form terbufos sulfone.

This metabolic activation makes the molecule a more efficient inhibitor of acetylcholinesterase.

[4]
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Mechanism of Action: Acetylcholinesterase Inhibition
As an organophosphate, the primary mechanism of toxicity for terbufos sulfone is the

inhibition of the enzyme acetylcholinesterase (AChE).[4][13] AChE is crucial for breaking down

the neurotransmitter acetylcholine (ACh) at the synaptic cleft.

Phosphorylation: Terbufos sulfone irreversibly binds to and phosphorylates the serine

hydroxyl group at the active site of AChE.[4]

Enzyme Inactivation: This phosphorylation inactivates the enzyme, preventing it from

hydrolyzing acetylcholine.

ACh Accumulation: The inability to break down ACh leads to its accumulation in the nervous

system.

Cholinergic Crisis: The excess acetylcholine causes overstimulation of muscarinic and

nicotinic receptors, leading to a state known as an acute cholinergic crisis, which can be

fatal.[4]
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Mechanism of Acetylcholinesterase (AChE) inhibition by terbufos sulfone.

Experimental Protocols: Analysis
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The standard analytical approach for detecting and quantifying terbufos sulfone in various

matrices (e.g., water, soil, biological tissues) involves extraction followed by chromatographic

separation and detection.

Sample Preparation: Extraction and Cleanup
This protocol is a generalized method based on common techniques for pesticide residue

analysis.[11][14][15]

Extraction:

For solid samples (e.g., soil, crops), weigh a homogenized 10-20 g subsample into a

centrifuge tube.

Add 20-40 mL of a suitable organic solvent such as acetone or acetonitrile.[14][15]

Homogenize or vortex vigorously for 1-2 minutes to ensure efficient extraction.

Centrifuge the sample to separate the solid matrix from the solvent extract.

Collect the supernatant. Repeat the extraction on the pellet and combine the

supernatants.

Solid-Phase Extraction (SPE) Cleanup:

The combined extract is often passed through a cleanup cartridge to remove interfering

co-extractives.

A dual-layer cartridge containing graphitized carbon black (e.g., ENVI-Carb) and a primary

secondary amine (PSA) sorbent is effective for this purpose.[15]

Condition the SPE cartridge according to the manufacturer's instructions.

Load the sample extract onto the cartridge.

Wash with a non-polar solvent to remove fats and other non-polar interferences.
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Elute the analytes (terbufos and its metabolites) with a suitable solvent mixture (e.g.,

acetonitrile:toluene).

Concentrate the eluate under a gentle stream of nitrogen to a final volume of

approximately 1 mL for analysis.

Instrumental Analysis: Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is a highly effective technique for the separation, identification, and quantification of

terbufos sulfone.[15][16][17]

Gas Chromatograph (GC) Conditions:

Column: A short capillary column (e.g., 15 m x 0.25 mm ID, 0.25 µm film thickness) is

often used for rapid separation.[17]

Carrier Gas: Helium at a high linear velocity.

Inlet: Splitless injection mode at a temperature of ~250°C.

Oven Program: A temperature gradient is used for separation, for example:

Initial temperature: 80°C, hold for 1 minute.

Ramp: Increase to 280°C at a rate of 20°C/minute.

Hold: Maintain 280°C for 5 minutes.

Mass Spectrometer (MS) Conditions:

Ionization Mode: Chemical Ionization (CI) or Electron Impact (EI). Positive ion chemical

ionization can generate (M+H) ions indicative of the molecular weight.[17] EI is also

commonly used and provides characteristic fragment ions.[15]

Acquisition Mode: Selected Ion Monitoring (SIM) for higher sensitivity and specificity, or full

scan mode for qualitative identification.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b165061?utm_src=pdf-body
https://www.researchgate.net/publication/380549758_GCMS_Method_for_the_Detection_of_Terbufos_Diazinon_and_Parathion_in_Blood_v1
https://academic.oup.com/jaoac/article-abstract/65/3/680/5702674
https://pubmed.ncbi.nlm.nih.gov/2592323/
https://pubmed.ncbi.nlm.nih.gov/2592323/
https://pubmed.ncbi.nlm.nih.gov/2592323/
https://www.researchgate.net/publication/380549758_GCMS_Method_for_the_Detection_of_Terbufos_Diazinon_and_Parathion_in_Blood_v1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identification: Confirmation is based on the retention time and the presence of

characteristic ions matching a certified analytical standard.[8]

Analytical Workflow for Terbufos Sulfone
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General experimental workflow for the analysis of terbufos sulfone.

Conclusion
Terbufos sulfone is a persistent and toxicologically significant metabolite of the insecticide

terbufos. Its properties, particularly its water solubility and potential for environmental mobility,

necessitate robust and sensitive analytical methods for its detection.[1][11] Understanding its

mechanism as an acetylcholinesterase inhibitor is fundamental to assessing its risk to non-
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target organisms, including humans. The protocols and data presented in this guide offer a

technical foundation for researchers engaged in the study of this important environmental

contaminant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. downloads.regulations.gov [downloads.regulations.gov]

2. Terbufos | C9H21O2PS3 | CID 25670 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. downloads.regulations.gov [downloads.regulations.gov]

4. Terbufos - Wikipedia [en.wikipedia.org]

5. pic.int [pic.int]

6. researchgate.net [researchgate.net]

7. Terbufos sulfone | C9H21O4PS3 | CID 41718 - PubChem [pubchem.ncbi.nlm.nih.gov]

8. sigmaaldrich.com [sigmaaldrich.com]

9. chemeo.com [chemeo.com]

10. TERBUFOS-SULFONE Two Chongqing Chemdad Co. ，Ltd [chemdad.com]

11. fao.org [fao.org]

12. academic.oup.com [academic.oup.com]

13. The Targeted Pesticides as Acetylcholinesterase Inhibitors: Comprehensive Cross-
Organism Molecular Modelling Studies Performed to Anticipate the Pharmacology of
Harmfulness to Humans In Vitro - PMC [pmc.ncbi.nlm.nih.gov]

14. "Establishment of Standard Analytical Methods for Determination of Pest" by Chia-Fen
Tsai, Jy-Mei Yan et al. [jfda-online.com]

15. researchgate.net [researchgate.net]

16. academic.oup.com [academic.oup.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b165061?utm_src=pdf-custom-synthesis
https://downloads.regulations.gov/EPA-HQ-OPP-2008-0119-0013/content.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Terbufos
https://downloads.regulations.gov/EPA-HQ-OPP-2009-0081-0033/content.pdf
https://en.wikipedia.org/wiki/Terbufos
https://www.pic.int/Portals/5/download.aspx?d=UNEP-FAO-RC-DGD-GUID-Terbufos-2023.En.pdf
https://www.researchgate.net/figure/Structural-formula-and-some-chemical-properties-of-terbufos-sulfone-Molecular-weight_fig1_304335998
https://pubchem.ncbi.nlm.nih.gov/compound/Terbufos-sulfone
https://www.sigmaaldrich.com/US/en/product/sial/31580
https://www.chemeo.com/cid/14-522-6/Terbufos-sulfone.pdf
https://chemdad.com/index.php?c=article&id=18182
https://www.fao.org/fileadmin/user_upload/IPM_Pesticide/JMPR/Evaluations/2005/Terbufos.pdf
https://academic.oup.com/jee/article-abstract/75/6/955/2213663
https://pmc.ncbi.nlm.nih.gov/articles/PMC6225315/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6225315/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6225315/
https://www.jfda-online.com/journal/vol1/iss1/9/
https://www.jfda-online.com/journal/vol1/iss1/9/
https://www.researchgate.net/publication/380549758_GCMS_Method_for_the_Detection_of_Terbufos_Diazinon_and_Parathion_in_Blood_v1
https://academic.oup.com/jaoac/article-abstract/65/3/680/5702674
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


17. Confirmation of phorate, terbufos, and their sulfoxides and sulfones in water by capillary
gas chromatography/chemical ionization mass spectrometry - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Physical and chemical properties of terbufos sulfone].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165061#physical-and-chemical-properties-of-
terbufos-sulfone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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